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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643 Get Quote

CAS Number: 1443-80-7

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
4-Acetylbenzonitrile, also known as 4'-cyanoacetophenone, is a versatile aromatic compound

of significant interest in organic synthesis and medicinal chemistry.[1][2] Its bifunctional nature,

featuring both a ketone and a nitrile group in a para-substitution pattern on a benzene ring,

makes it a valuable intermediate for the synthesis of a wide array of complex molecules.[1] This

document provides a comprehensive technical overview of 4-acetylbenzonitrile, including its

physicochemical properties, key synthetic methodologies, applications in drug development,

and safety protocols.

Chemical and Physical Properties
4-Acetylbenzonitrile is typically a white to light yellow crystalline solid at room temperature.[1]

[2] The presence of both an electron-withdrawing nitrile group and a carbonyl group deactivates

the aromatic ring towards electrophilic aromatic substitution, directing incoming electrophiles to

the meta positions.[1] It is sparingly soluble in water but shows good solubility in common

organic solvents such as chloroform, ethanol, and acetone.[1][3]

Table 1: Physicochemical Properties of 4-Acetylbenzonitrile
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Property Value Reference(s)

CAS Number 1443-80-7 [1][2]

Molecular Formula C₉H₇NO [1]

Molecular Weight 145.16 g/mol

Appearance
White to light yellow crystalline

solid/powder
[1][2]

Melting Point 56-59 °C

Boiling Point 293.3 °C at 760 mmHg [No Source]

Density 1.11 g/cm³ [No Source]

Flash Point 131.2 °C [No Source]

Solubility
Insoluble in water; Soluble in

chloroform, acetone, ethanol
[1]

InChI Key
NLPHXWGWBKZSJC-

UHFFFAOYSA-N
[1]

SMILES CC(=O)c1ccc(cc1)C#N

Synthesis Methodologies
The synthesis of 4-acetylbenzonitrile can be achieved through several established routes.

These methods primarily involve either the introduction of the acetyl group onto a benzonitrile

scaffold or the introduction of the nitrile group onto an acetophenone derivative.

Key Synthetic Pathways:
Cyanation of 4-Acetylphenyl Halides: A robust and frequently utilized method involves the

transition-metal-catalyzed nucleophilic substitution of 4-bromoacetophenone or 4-

chloroacetophenone with a cyanide source, such as potassium cyanide.[4] This reaction is

often catalyzed by palladium or copper complexes.[4]

Direct Catalytic Oxidation: A more modern and atom-economical approach is the direct, one-

step catalytic oxidation of 4-ethylbenzonitrile using molecular oxygen or air.[4] This method
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often employs complex solid catalyst systems.[4]

Friedel-Crafts Acylation: This classic electrophilic aromatic substitution reaction can be used

to introduce the acetyl group onto benzonitrile using an acylating agent like acetyl chloride in

the presence of a Lewis acid catalyst such as aluminum chloride.[5][6]

Acetylation of 4-Cyanophenyl Precursors: An alternative route involves the acetylation of a 4-

cyanophenyl compound that has a suitable leaving group, such as a

trifluoromethanesulfonate (triflate).[4]

Diagram 1: Synthesis Workflow via Oxidation
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Diagram 1: Workflow for the direct catalytic oxidation of 4-ethylbenzonitrile.

Experimental Protocols
The following is a representative protocol for the synthesis of 4-acetylbenzonitrile via the

cyanation of 4-bromoacetophenone, based on commonly cited methodologies.[4]

Protocol: Palladium-Catalyzed Cyanation of 4-
Bromoacetophenone
Materials:

4-Bromoacetophenone

Potassium Cyanide (KCN)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Copper(I) Iodide (CuI)

Anhydrous Tetrahydrofuran (THF)

Toluene

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel,

rotary evaporator.

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), combine 4-bromoacetophenone (1.0 eq), potassium cyanide (1.2 eq), and copper(I)

iodide (0.1 eq).
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Catalyst Addition: Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05

eq), to the flask.

Solvent Addition: Add anhydrous THF as the solvent.

Reaction: Stir the mixture at reflux temperature and monitor the reaction progress using Thin

Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with

toluene and filter to remove insoluble salts.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,

ethanol) to yield pure 4-acetylbenzonitrile.

Note: This protocol is a representative example. Researchers should consult peer-reviewed

literature for specific, validated procedures and optimize conditions as necessary.

Applications in Drug Development and Research
The dual reactivity of 4-acetylbenzonitrile makes it a crucial building block in the

pharmaceutical and agrochemical industries.[1]

Pharmaceutical Intermediates: It is a precursor for a variety of active pharmaceutical

ingredients (APIs), including antimalarial isonitriles, anesthetic agents, and anti-allergic

agents.[3] The benzonitrile moiety is a recognized scaffold in medicinal chemistry, known for

its ability to act as a hydrogen bond acceptor and a bioisostere for other functional groups.

Heterocyclic Synthesis: The ketone and nitrile functionalities provide reactive sites for

constructing complex heterocyclic structures, such as imidazole derivatives, which exhibit a

broad spectrum of biological activities.
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Agrochemicals: The compound serves as a starting material for various agrochemicals,

including herbicides and pesticides.

Other Industries: It is also used in the synthesis of specialty chemicals such as dyes and

polymers.

Diagram 2: Role in Synthesis
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Diagram 2: Synthetic utility of 4-acetylbenzonitrile in producing valuable compounds.

Safety and Handling
4-Acetylbenzonitrile is classified as harmful and requires careful handling.
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Hazards: Harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and

serious eye irritation, and may cause respiratory irritation. [No Source]

GHS Signal Word: Warning. [No Source]

Precautions for Safe Handling: Handle in a well-ventilated area, preferably a fume hood.

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. Avoid the formation of dust and aerosols. [No Source]

Conditions for Safe Storage: Store in a tightly closed container in a dry, cool, and well-

ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

[No Source]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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